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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835 Get Quote

This document provides crucial safety protocols and logistical guidance for researchers,

scientists, and drug development professionals working with Ferroxdure, a ceramic permanent

magnet material. Ferroxdure is a trade name for a type of hard ferrite, typically composed of

barium or strontium hexaferrite with the chemical formula (Ba/Sr)Fe₁₂O₁₉. Adherence to these

procedures is vital to ensure a safe laboratory environment and proper material handling.

Personal Protective Equipment (PPE)
When handling Ferroxdure, particularly in forms that may generate dust or during processes

like cutting or grinding, the following personal protective equipment is essential.
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PPE Category Item Specifications & Use Case

Eye Protection Safety Goggles

Must be worn at all times to

protect against flying debris,

especially during machining or

when handling brittle magnets

that could chip.[1][2]

Hand Protection Protective Gloves

Heavy-duty gloves are

recommended to prevent

pinching and cuts from sharp

edges.[1][2]

Respiratory Protection Dust Mask or Respirator

Use a NIOSH-approved

respirator if machining or

creating dust to avoid

inhalation of fine particles.

Body Protection
Lab Coat or Protective

Clothing

Recommended to prevent skin

contact with dust and to

protect personal clothing.

Foot Protection Steel-Toed Boots

Advised when handling large

or heavy magnets to protect

against foot injuries.[1]

Operational Plan: Handling and Storage
1. Preparation:

Clear the workspace of any metallic objects that could be attracted to the magnets.[2]

Use non-magnetic tools (e.g., plastic, wood, non-magnetic stainless steel) when working with

Ferroxdure.

Ensure a safe distance is maintained from electronic devices and medical implants that

could be affected by strong magnetic fields.[2] A buffer zone of at least 12-18 inches is

recommended.[2]
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2. Handling:

Handle magnets slowly and deliberately to avoid them slamming together, which can cause

chipping or shattering.[2]

When separating strong magnets, use a non-magnetic spacer.[2]

For heavy or large magnets, utilize mechanical aids or a team-lifting approach to prevent

injuries.[1]

3. Storage:

Store Ferroxdure magnets in a cool, dry place in closed packaging.

Keep magnets separated from each other to prevent unintended attraction and potential

damage.

Clearly label storage areas to indicate the presence of strong magnetic materials.[1]

Disposal Plan
Unwanted or broken Ferroxdure magnets should be disposed of in accordance with local and

national regulations. As they are not typically classified as hazardous waste, they can often be

disposed of in a landfill. However, it is crucial to package them in a way that they do not attract

and trap metallic debris during disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling Ferroxdure in a

laboratory setting.
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Safe handling workflow for Ferroxdure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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